![molecular formula C23H20ClN3O3 B6140446 1-(4-biphenylylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine](/img/structure/B6140446.png)
1-(4-biphenylylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine
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Overview
Description
1-(4-biphenylylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine, also known as BCTC, is a potent and selective antagonist of the Transient Receptor Potential Cation Channel subfamily M member 8 (TRPM8). TRPM8 is a non-selective cation channel that is activated by cold temperatures and menthol. BCTC has been widely used in scientific research to investigate the role of TRPM8 in various physiological and pathological processes.
Mechanism of Action
1-(4-biphenylylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine acts as a competitive antagonist of TRPM8 by binding to the channel pore and blocking the influx of cations. TRPM8 is activated by cold temperatures and menthol, and this compound inhibits the channel activity in a dose-dependent manner. This compound has been shown to be highly selective for TRPM8 and does not affect other TRP channels.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects, including:
1. Inhibition of cold and menthol-induced TRPM8 activation.
2. Reduction of cold allodynia and neuropathic pain in animal models.
3. Inhibition of cancer cell proliferation, migration, and invasion.
4. Modulation of energy metabolism and thermogenesis.
Advantages and Limitations for Lab Experiments
1-(4-biphenylylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine has several advantages for lab experiments, including:
1. High potency and selectivity for TRPM8.
2. Availability as a pure and stable compound.
3. Well-established synthesis method and characterization.
4. Ability to inhibit TRPM8 activity in a dose-dependent manner.
However, this compound also has some limitations for lab experiments, including:
1. Limited solubility in aqueous solutions.
2. Potential off-target effects at high concentrations.
3. Lack of in vivo pharmacokinetic data.
Future Directions
There are several future directions for research involving 1-(4-biphenylylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine, including:
1. Development of more potent and selective TRPM8 antagonists.
2. Investigation of the role of TRPM8 in other physiological and pathological processes.
3. Evaluation of the in vivo pharmacokinetics and toxicity of this compound.
4. Development of this compound-based therapeutic agents for pain, cancer, and metabolic disorders.
Conclusion:
This compound is a potent and selective antagonist of TRPM8 that has been widely used in scientific research to investigate the role of TRPM8 in various physiological and pathological processes. This compound has several advantages for lab experiments, including high potency and selectivity, availability as a pure and stable compound, and well-established synthesis method and characterization. However, this compound also has some limitations for lab experiments, including limited solubility, potential off-target effects, and lack of in vivo pharmacokinetic data. There are several future directions for research involving this compound, including the development of more potent and selective TRPM8 antagonists, investigation of the role of TRPM8 in other physiological and pathological processes, evaluation of the in vivo pharmacokinetics and toxicity of this compound, and development of this compound-based therapeutic agents for pain, cancer, and metabolic disorders.
Synthesis Methods
1-(4-biphenylylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine can be synthesized using a multi-step process starting from 2-chloro-6-nitroaniline and biphenyl-4-carboxylic acid. The synthesis involves several chemical reactions including nitration, reduction, and coupling. The final product is obtained as a white crystalline powder with a purity of over 98%.
Scientific Research Applications
1-(4-biphenylylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine has been used in various scientific research studies to investigate the role of TRPM8 in different physiological and pathological processes. Some of the key research applications of this compound are:
1. Pain research: this compound has been used to investigate the role of TRPM8 in cold allodynia, neuropathic pain, and inflammatory pain.
2. Cancer research: TRPM8 has been shown to be overexpressed in various types of cancer, and this compound has been used to investigate the role of TRPM8 in cancer cell proliferation, migration, and invasion.
3. Metabolic research: TRPM8 has been shown to be involved in energy metabolism and thermogenesis, and this compound has been used to investigate the role of TRPM8 in obesity, diabetes, and other metabolic disorders.
properties
IUPAC Name |
[4-(2-chloro-6-nitrophenyl)piperazin-1-yl]-(4-phenylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20ClN3O3/c24-20-7-4-8-21(27(29)30)22(20)25-13-15-26(16-14-25)23(28)19-11-9-18(10-12-19)17-5-2-1-3-6-17/h1-12H,13-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITJOYPLXBPQXDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=C(C=CC=C2Cl)[N+](=O)[O-])C(=O)C3=CC=C(C=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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